N-{1-[2-(dimethylamino)ethyl]-1H-benzimidazol-5-yl}-2-[1-(1H-tetrazol-1-ylmethyl)cyclohexyl]acetamide

• Molecular Formula: C21H30N8O
• Molecular Weight: 410.5 g/mol
• IUPAC Name: N-[1-[2-(dimethylamino)ethyl]benzimidazol-5-yl]-2-[1-(tetrazol-1-ylmethyl)cyclohexyl]acetamide
• InChI: InChI=1S/C21H30N8O/c1-27(2)10-11-28-15-22-18-12-17(6-7-19(18)28)24-20(30)13-21(8-4-3-5-9-21)14-29-16-23-25-26-29/h6-7,12,15-16H,3-5,8-11,13-14H2,1-2H3,(H,24,30)
• InChI Key: ATFDCEGOJLVLTI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN1C=NC2=C1C=CC(=C2)NC(=O)CC3(CCCCC3)CN4C=NN=N4

Description

N-{1-[2-(dimethylamino)ethyl]-1H-benzimidazol-5-yl}-2-[1-(1H-tetrazol-1-ylmethyl)cyclohexyl]acetamide is a complex organic compound with potential applications in various scientific fields. This compound features a benzimidazole core, a cyclohexyl group, and a tetrazole moiety, making it a unique structure with diverse chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{1-[2-(dimethylamino)ethyl]-1H-benzimidazol-5-yl}-2-[1-(1H-tetrazol-1-ylmethyl)cyclohexyl]acetamide typically involves multiple steps:

Formation of the Benzimidazole Core: The benzimidazole core can be synthesized by condensing o-phenylenediamine with a carboxylic acid or its derivatives under acidic conditions.

Introduction of the Dimethylaminoethyl Group: The dimethylaminoethyl group can be introduced via alkylation using a suitable alkylating agent such as dimethylaminoethyl chloride.

Cyclohexyl Group Addition: The cyclohexyl group can be introduced through a nucleophilic substitution reaction.

Tetrazole Formation: The tetrazole moiety can be synthesized by reacting an appropriate nitrile with sodium azide under acidic conditions.

Final Coupling: The final step involves coupling the synthesized intermediates under suitable conditions to form the target compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction environments, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-{1-[2-(dimethylamino)ethyl]-1H-benzimidazol-5-yl}-2-[1-(1H-tetrazol-1-ylmethyl)cyclohexyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the functional groups involved.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, under anhydrous conditions.

Substitution: Alkyl halides, nucleophiles, electrophiles, under various solvent conditions.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield corresponding oxides, while reduction may yield amines or alcohols.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-{1-[2-(dimethylamino)ethyl]-1H-benzimidazol-5-yl}-2-[1-(1H-tetrazol-1-ylmethyl)cyclohexyl]acetamide involves its interaction with specific molecular targets. The benzimidazole core is known to interact with enzymes and proteins, potentially inhibiting their activity. The tetrazole moiety may enhance binding affinity and specificity, while the cyclohexyl group can influence the compound’s overall stability and solubility.

Comparison with Similar Compounds

Similar Compounds

• **N-{1-[2-(dimethylamino)ethyl]-1H-tetrazol-5-yl}-2-[1-(1H-tetrazol-1-ylmethyl)cyclohexyl]acetamide
• **N-{1-[2-(dimethylamino)ethyl]-1H-benzimidazol-5-yl}-2-[1-(1H-tetrazol-1-ylmethyl)cyclohexyl]acetamide

Uniqueness

This compound is unique due to its combination of a benzimidazole core, a cyclohexyl group, and a tetrazole moiety. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications.